1-(2-fluorobenzyl)-N-isobutyl-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-(2-methylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H25FN2O/c1-13(2)11-19-17(21)14-7-9-20(10-8-14)12-15-5-3-4-6-16(15)18/h3-6,13-14H,7-12H2,1-2H3,(H,19,21)
• InChI Key: MKTQBWPTNQGNGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1CCN(CC1)CC2=CC=CC=C2F
• Molecular Formula: C17H25FN2O
• Molecular Weight: 292.4 g/mol

Description

1-(2-fluorobenzyl)-N-isobutyl-4-piperidinecarboxamide is a synthetic compound that belongs to the class of piperidinecarboxamide derivatives. It is also known as FUBiP or FUB-PB22. This compound is a potent agonist of the cannabinoid receptors, and it has been used in scientific research to study the cannabinoid system and its effects on the human body.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-N-isobutyl-4-piperidinecarboxamide involves binding to the cannabinoid receptors CB1 and CB2. This binding activates the receptors, leading to the modulation of various physiological processes such as pain perception, appetite regulation, and mood regulation.
Biochemical and physiological effects:
1-(2-fluorobenzyl)-N-isobutyl-4-piperidinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters such as dopamine and serotonin, leading to changes in mood and behavior. It has also been shown to modulate the release of cytokines and chemokines, leading to changes in immune function.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzyl)-N-isobutyl-4-piperidinecarboxamide in lab experiments is its high affinity for the CB1 and CB2 receptors, which allows for precise modulation of the cannabinoid system. However, one limitation of using this compound is its potency, which may lead to non-specific effects and toxicity if not used in appropriate concentrations.

Future Directions

There are several future directions for research involving 1-(2-fluorobenzyl)-N-isobutyl-4-piperidinecarboxamide. One direction is to investigate its potential as a therapeutic agent for various medical conditions such as chronic pain, anxiety, and depression. Another direction is to investigate its effects on the immune system and its potential as an immunomodulatory agent. Additionally, further research is needed to investigate the long-term effects of this compound on the human body and its potential for abuse.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-N-isobutyl-4-piperidinecarboxamide involves the reaction of 1-(2-fluorobenzyl)piperidine-4-carboxylic acid with isobutylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with trifluoroacetic acid to yield the final product.

Scientific Research Applications

1-(2-fluorobenzyl)-N-isobutyl-4-piperidinecarboxamide has been used in scientific research to study the cannabinoid system and its effects on the human body. It has been shown to bind to the CB1 and CB2 receptors with high affinity, and it exhibits potent agonist activity at these receptors. This compound has been used in studies to investigate the role of the cannabinoid system in pain modulation, appetite regulation, and mood regulation.